Cas no 297-11-0 (1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI))
297-11-0 structure
Product Name:1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI)
CAS No:297-11-0
MF:C16H40N8
MW:344.542402267456
CID:249558
PubChem ID:6395032
Update Time:2025-04-19
1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI)
- 1,4,7,10,13,16,19,22-octazacyclotetracosane
- 1,4,10,13,16,19,22-octaazacyclotetracosane octahydrochloride
- 1,4,7,10,13,16,19,22-Octaaza-cyclotetracosane
- 1,4,7,10,13,16,19,22-octaazacyclotetracosane octahydrochloride
- 1,4,7,10,13,16,19,22-Octaazacyclotetracosane (8CI,9CI)
- 297-11-0
- 1,4,7,10,13,16,19,22-Octaazacyclotetracosane
- 1, 4, 7, 10, 13, 16, 19, 22-octazacyclotetracosane
- SCHEMBL4299924
- DTXSID60423099
- AKOS017342855
-
- Inchi： 1S/C16H40N8/c1-2-18-5-6-20-9-10-22-13-14-24-16-15-23-12-11-21-8-7-19-4-3-17-1/h17-24H,1-16H2
- InChI Key： WOOFZEBAAKJMRJ-UHFFFAOYSA-N
- SMILES： N1CCNCCNCCNCCNCCNCCNCCNCC1
Computed Properties
- Exact Mass: 344.33800
- Monoisotopic Mass: 344.33759331g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 24
- Rotatable Bond Count: 0
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.4
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- Density: 0.874
- Boiling Point: 553.7°Cat760mmHg
- Flash Point: 312.7°C
- Refractive Index: 1.424
- PSA: 96.24000
- LogP: -0.65280
1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI) Related Literature
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1. Interaction of lead(II) with highly-dentate linear and cyclic polyaminesAntonio Andrés,Andrea Bencini,Andreas Carachalios,Antonio Bianchi,Paolo Dapporto,Enrique García-Espa?a,Piero Paoletti,Paola Paoli J. Chem. Soc. Dalton Trans. 1993 3507
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2. Macrocyclic effect on anion binding. A potentiometric and electrochemical study of the interaction of 21- and 24- membered polyazaalkanes with [Fe(CN)6]4– and [Co(CN)6]3–Juan Aragó,Andrea Bencini,Antonio Bianchi,Antonio Domenech,Enrique García-Espa?a J. Chem. Soc. Dalton Trans. 1992 319
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3. Macrocyclic effect on anion binding. A potentiometric and electrochemical study of the interaction of 21- and 24- membered polyazaalkanes with [Fe(CN)6]4– and [Co(CN)6]3–Juan Aragó,Andrea Bencini,Antonio Bianchi,Antonio Domenech,Enrique García-Espa?a J. Chem. Soc. Dalton Trans. 1992 319
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4. Steady-state fluorescence emission studies on polyazacyclophane macrocyclic receptors and on their adducts with hexacyanocobaltate(III)M. Alexandra Bernardo,A. Jorge Parola,Fernando Pina,Enrique Garcia-Espa?a,Victor Marcelino,Santiago V. Luis,Juan F. Miravet J. Chem. Soc. Dalton Trans. 1995 993
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5. N,N′,N″,N?-(2-Aminoethyl)-1,4,8,11-tetraazacyclotetradecane (TAEC) as a polyammonium receptor for anionsAndrea Bencini,Antonio Bianchi,Maria I. Burguete,Antonio Domenech,Enrique García-Espa?a,Santiago V. Luis,Miguel A. Ni?o,José A. Ramírez J. Chem. Soc. Perkin Trans. 2 1991 1445
297-11-0 (1,4,7,10,13,16,19,22-Octaazacyclotetracosane(8CI,9CI)) Related Products
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